Cas no 2227688-87-9 (rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol
• CAS No: 2227688-87-9
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5604422
• PubChem ID: 165873752
• Update Time: 2025-06-15

rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2227688-87-9
• rac-(3R,4S)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)methyl]oxolan-3-ol
• EN300-1634231
• rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol

• Inchi： 1S/C8H13N3O2/c1-11-5-9-10-8(11)2-6-3-13-4-7(6)12/h5-7,12H,2-4H2,1H3/t6-,7-/m1/s1
• InChI Key： HOKFTMMQVGXPBZ-RNFRBKRXSA-N
• SMILES： O1C[C@H]([C@H](CC2=NN=CN2C)C1)O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 60.2Ų

Additional information on rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol

Recent Advances in the Study of rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol (CAS: 2227688-87-9)

The compound rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol (CAS: 2227688-87-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral triazole-containing furan derivative has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including infectious diseases and metabolic disorders. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, shedding light on its mechanism of action and therapeutic potential.

One of the most notable advancements in the study of this compound is the development of efficient synthetic routes that allow for the production of high-purity enantiomers. Researchers have employed asymmetric catalysis and chiral resolution techniques to obtain the (3R,4S) and (3S,4R) enantiomers separately, enabling a more detailed investigation of their individual biological activities. The stereochemistry of the compound has been shown to play a critical role in its interaction with biological targets, particularly enzymes and receptors involved in inflammatory pathways.

In vitro and in vivo studies have demonstrated that rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol exhibits promising anti-inflammatory and immunomodulatory effects. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. Additionally, the compound has displayed moderate inhibitory activity against certain kinases, suggesting its potential as a kinase inhibitor for cancer therapy. These findings have spurred further research into its structure-activity relationships (SAR) and the optimization of its pharmacological properties.

Recent pharmacokinetic studies have also explored the bioavailability and metabolic stability of rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol. The compound has shown favorable oral absorption and a relatively long half-life in preclinical models, making it a viable candidate for further drug development. However, challenges remain in improving its selectivity and reducing potential off-target effects. Computational modeling and molecular docking studies are being employed to design derivatives with enhanced binding affinity and specificity.

In conclusion, rac-(3R,4S)-4-(4-methyl-4H-1,2,4-triazol-3-yl)methyloxolan-3-ol represents a promising scaffold for the development of new therapeutic agents. Its unique chemical structure and biological activities make it a valuable subject of ongoing research. Future studies are expected to focus on clinical translation, including toxicity assessments and formulation development, to fully realize its therapeutic potential. The continued exploration of this compound and its derivatives is likely to yield significant contributions to the field of medicinal chemistry and drug discovery.